4-methyl-N-(3-methylbenzyl)-N-tosylpiperazine-1-carboxamide

• IUPAC Name: 4-methyl-N-[(3-methylphenyl)methyl]-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide
• InChI: InChI=1S/C21H27N3O3S/c1-17-7-9-20(10-8-17)28(26,27)24(16-19-6-4-5-18(2)15-19)21(25)23-13-11-22(3)12-14-23/h4-10,15H,11-14,16H2,1-3H3
• InChI Key: AZAFLTPPPBBQIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC(=C2)C)C(=O)N3CCN(CC3)C
• Molecular Formula: C21H27N3O3S
• Molecular Weight: 401.5 g/mol

Description

4-methyl-N-(3-methylbenzyl)-N-tosylpiperazine-1-carboxamide, also known as MTPCA, is a chemical compound that has gained significant interest in the field of scientific research due to its potential applications in various areas such as drug discovery and development. MTPCA is a piperazine derivative that has been synthesized through various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been extensively studied.

Scientific Research Applications

Metabolism and Disposition in Drug Discovery

A study highlighted the use of 19F-nuclear magnetic resonance (NMR) spectroscopy in the drug discovery process, focusing on the metabolism and disposition of potent HIV integrase inhibitors. This approach supported the selection of candidates for further development by investigating the metabolic fate and excretion balance in rats and dogs, demonstrating the elimination mainly by metabolism with the major metabolite identified in rat urine and bile and in dog urine being the 5-O-glucuronide (Monteagudo et al., 2007).

Structural Analysis through X-ray, NMR, and DFT Studies

Research on the complex of 1,4-dimethylpiperazine mono-betaine with p-hydroxybenzoic acid was conducted using X-ray diffraction, which revealed the formation of infinite zigzag chains through hydrogen bonds, showcasing the structural intricacy of such compounds (Dega-Szafran, Katrusiak, & Szafran, 2006).

Cytostatic Activity in Human Cancer Cells

Compounds isolated from the fungus Neosartorya pseudofischeri showed in vitro growth inhibitory activity in six distinct cancer cell lines, revealing the potential for novel anticancer cytostatic compounds derived from this chemical scaffold (Eamvijarn et al., 2012).

Differentiation of Structural Isomers

Studies on methoxybenzoylpiperazines (OMeBzPs) and methylenedioxybenzylpiperazines (MDBPs) showcased the differentiation of these compounds using GC-IRD and GC-MS, highlighting the importance of structural analysis in the identification of psychoactive substances (Abdel-Hay, Deruiter, & Clark, 2012).

Synthesis and Biological Activity of Derivatives

Research into N-(ferrocenylmethyl)benzene-carboxamide derivatives demonstrated the synthesis and characterization of compounds exhibiting cytotoxic effects on breast cancer cell lines, suggesting the utility of such derivatives in cancer treatment (Kelly et al., 2007).